Dipotassium hexaiodoplatinate
Overview
Description
Dipotassium hexaiodoplatinate, also known as potassium hexaiodoplatinate (IV), is a compound with the molecular formula I6K2Pt . It is a crystalline solid and its IUPAC name is dipotassium;hexaiodoplatinum(2-) .
Molecular Structure Analysis
The molecular structure of dipotassium hexaiodoplatinate consists of two potassium ions (K+), six iodide ions (I-), and one platinum ion (Pt+4) . The molecular weight of the compound is 1034.71 g/mol .Scientific Research Applications
Chemical Analysis and Chromatography : Research on cis-Dichlorodiammineplatinum(II) (cisplatin), a related platinum compound, demonstrated its retention on chemically-bonded and solvent-generated anion exchangers, highlighting the importance of platinum complexes in chemical analysis (Riley, Sternson, & Repta, 1981).
Hydrogel Delivery Systems in Medical Treatments : A study on chitosan-dipotassium orthophosphate hydrogel showcased its potential in delivering chemotherapeutic agents like Doxorubicin for treating osteosarcoma, indicating the relevance of potassium-containing compounds in drug delivery systems (Ta, Dass, Larson, Choong, & Dunstan, 2009).
Cancer Therapy and Molecular Mechanisms : Research on cisplatin, a platinum-based drug, delved into its mechanism of action involving DNA crosslinking and its use in cancer therapy, which could be relevant when considering the properties of other platinum compounds (Dasari & Tchounwou, 2014).
Anticoagulation in Hematologic Testing : A study on ethylenediaminetetraacetic acid (EDTA) salts, including dipotassium EDTA, highlighted their use in anticoagulating blood for hematologic testing, suggesting potential areas of application for dipotassium salts in medical diagnostics (England, Rowan, Assendelft, Bull, Coulter, Fujimoto, Groner, Richardson-Jones, Klee, Koepke, Lewis, McLaren, Shinton, Tatsumi, & Verwilghen, 1993).
Skin Delivery Systems : The use of liposomes for skin delivery of dipotassium glycyrrhizinate, an anti-inflammatory agent, was evaluated, indicating the significance of dipotassium compounds in dermatological applications (Trotta, Peira, Debernardi, & Gallarate, 2002).
Platinum Complexes in Clinical Practice : Research on dipotassium clorazepate, a benzodiazepine derivative, in clinical practice offers insight into the medical applications of potassium-containing compounds (Cooper, Magnus, Rose, Phanjoo, Lancaster, Pollard, & Knowlson, 1973).
Safety And Hazards
properties
IUPAC Name |
dipotassium;platinum(4+);hexaiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6HI.2K.Pt/h6*1H;;;/q;;;;;;2*+1;+4/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNJBUDJCJPWKRQ-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[K+].[K+].[I-].[I-].[I-].[I-].[I-].[I-].[Pt+4] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
I6K2Pt |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60937580 |
Source
|
| Record name | Platinum(4+) potassium iodide (1/2/6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60937580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1034.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dipotassium hexaiodoplatinate | |
CAS RN |
16905-14-9 |
Source
|
| Record name | Potassium hexaiodoplatinate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016905149 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Platinum(4+) potassium iodide (1/2/6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60937580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium hexaiodoplatinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.216 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzenamine, 2,4-bis(1-methyl-1-phenylethyl)-N-[4-(1-methyl-1-phenylethyl)phenyl]-](/img/structure/B98762.png)
![4-Methyl-2-[[3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]pentanoic acid](/img/structure/B98768.png)
